![molecular formula C14H16N2O2S B1456222 Methyl 1-{thieno[3,2-c]pyridin-4-yl}piperidine-4-carboxylate CAS No. 1354954-10-1](/img/structure/B1456222.png)
Methyl 1-{thieno[3,2-c]pyridin-4-yl}piperidine-4-carboxylate
Overview
Description
Synthesis Analysis
While specific synthesis methods for “Methyl 1-{thieno[3,2-c]pyridin-4-yl}piperidine-4-carboxylate” are not found, piperidone analogs, which are related compounds, have been synthesized and studied for their diverse biological applications . The synthesis of these analogs involves various catalysts and they possess antimicrobial, antitubercular, antioxidant, antitumor, cytotoxic, analgesic, anticancer, anti-HIV, and antiviral properties .Scientific Research Applications
Antimicrobial Activity
“Methyl 1-{thieno[3,2-c]pyridin-4-yl}piperidine-4-carboxylate” could be used in the development of new antimicrobial agents. The rapid development in bacterial resistance to many groups of known antibiotics forces researchers to discover antibacterial drug candidates with previously unknown mechanisms of action .
Inhibition of tRNA (Guanine37-N1)-methyltransferase (TrmD)
This compound could be used in the inhibition of tRNA (Guanine37-N1)-methyltransferase (TrmD), which is a relevant mechanism of action in the development of new antibacterial drugs .
Development of Antibacterial Agents
The compound could be used in the development of promising antibacterial agents. The discovery of selective TrmD inhibitors in the series of carboxamide derivatives of thienopyrimidines became a background for further modification of similar structures .
Antifungal Activity
The compound could potentially be used in the development of antifungal agents. Some studies have shown that similar compounds have antifungal properties .
EGFR Tyrosine Kinase Inhibitors
“Methyl 1-{thieno[3,2-c]pyridin-4-yl}piperidine-4-carboxylate” could potentially be used as an EGFR tyrosine kinase inhibitor, which could be used as potential lead compounds against cancer cells .
Therapeutic Importance
The compound has therapeutic importance due to its wide range of biological activities. Similar compounds have been found to have anti-inflammatory, analgesic, CNS depressant, anticancer, antioxidant, antidiabetic, molluscicidal, antihypertensive, diuretic, analgesic, antimicrobial, antitubercular, and anticonvulsant activities .
Safety And Hazards
properties
IUPAC Name |
methyl 1-thieno[3,2-c]pyridin-4-ylpiperidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2S/c1-18-14(17)10-3-7-16(8-4-10)13-11-5-9-19-12(11)2-6-15-13/h2,5-6,9-10H,3-4,7-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVMCJRBPPJABQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCN(CC1)C2=NC=CC3=C2C=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701150990 |
Source
|
| Record name | 4-Piperidinecarboxylic acid, 1-thieno[3,2-c]pyridin-4-yl-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701150990 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-{thieno[3,2-c]pyridin-4-yl}piperidine-4-carboxylate | |
CAS RN |
1354954-10-1 |
Source
|
| Record name | 4-Piperidinecarboxylic acid, 1-thieno[3,2-c]pyridin-4-yl-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1354954-10-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Piperidinecarboxylic acid, 1-thieno[3,2-c]pyridin-4-yl-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701150990 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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